Cas no 66823-83-4 (1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-2-phenyl-)

66823-83-4 structure
Product name:1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-2-phenyl-
1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- SR-01000089358-1
- 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-2-phenyl-
- SR-01000089358
- Oprea1_601000
- DTXSID30393417
- STK669527
- AKOS005592023
- 4-methyl-2-phenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
- DTXCID80344277
- 66823-83-4
-
- Inchi: InChI=1S/C15H15NO2/c1-10-6-5-9-12-13(10)15(18)16(14(12)17)11-7-3-2-4-8-11/h2-8,10,12-13H,9H2,1H3
- InChI Key: VYTBNPDBBXETGQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 241.110278721Da
- Monoisotopic Mass: 241.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.4Ų
- XLogP3: 2.3
1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-2-phenyl- Related Literature
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Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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4. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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